![molecular formula C23H19N3O2 B5914862 methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate](/img/structure/B5914862.png)
methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate is a chemical compound that belongs to the phthalazine family. This compound has attracted significant attention due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of Methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate involves the activation of nitric oxide synthase (NOS) and the subsequent release of nitric oxide (NO). NO is a signaling molecule that plays a crucial role in various physiological processes, including vasodilation, neurotransmission, and immune response. In addition, this compound has been shown to inhibit the aggregation of beta-amyloid, which is a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects:
Methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate has several biochemical and physiological effects. It has been shown to increase the production of nitric oxide, which leads to vasodilation and improved blood flow. Moreover, this compound has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases, including cancer, cardiovascular disease, and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of Methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate is its high specificity for nitric oxide. This compound can be used as a selective fluorescent probe for the detection of nitric oxide in cells. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research and development of Methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the exploration of its potential applications in the treatment of various diseases, including cancer, cardiovascular disease, and neurodegenerative diseases. Moreover, further studies are needed to elucidate the mechanism of action and the biochemical and physiological effects of this compound.
Synthesis Methods
The synthesis of Methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate involves the reaction of 4-(2-methylphenylamino)phthalhydrazide with methyl 4-bromobenzoate in the presence of a catalyst. The reaction proceeds via an SNAr mechanism, and the final product is obtained after purification by column chromatography.
Scientific Research Applications
Methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate has several potential applications in scientific research. It has been used as a fluorescent probe for the detection of nitric oxide in cells. It has also been used as a photosensitizer in photodynamic therapy for cancer treatment. Moreover, this compound has shown promising results in the treatment of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
methyl 4-[4-(2-methylanilino)phthalazin-1-yl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O2/c1-15-7-3-6-10-20(15)24-22-19-9-5-4-8-18(19)21(25-26-22)16-11-13-17(14-12-16)23(27)28-2/h3-14H,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXLDOHHLHCGHPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC2=NN=C(C3=CC=CC=C32)C4=CC=C(C=C4)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-{4-[(2-methylphenyl)amino]phthalazin-1-yl}benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.